4-methyl-6-(1-piperidinyl)-2-[4-(propylsulfonyl)-1-piperazinyl]pyrimidine

• IUPAC Name: 4-methyl-6-piperidin-1-yl-2-(4-propylsulfonylpiperazin-1-yl)pyrimidine
• InChI: InChI=1S/C17H29N5O2S/c1-3-13-25(23,24)22-11-9-21(10-12-22)17-18-15(2)14-16(19-17)20-7-5-4-6-8-20/h14H,3-13H2,1-2H3
• InChI Key: PEOKCVPUMLKBSA-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCN(CC1)C2=NC(=CC(=N2)N3CCCCC3)C
• Molecular Formula: C17H29N5O2S
• Molecular Weight: 367.5 g/mol

Description

4-methyl-6-(1-piperidinyl)-2-[4-(propylsulfonyl)-1-piperazinyl]pyrimidine, also known as PMSPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. PMSPP is a pyrimidine derivative that has a piperidinyl and piperazinyl group attached to it, making it a unique compound with diverse properties.

Scientific Research Applications

Antibacterial and Antiproliferative Applications

• Antibacterial Activity : Compounds closely related to "4-methyl-6-(1-piperidinyl)-2-[4-(propylsulfonyl)-1-piperazinyl]pyrimidine" have been studied for their antibacterial properties, particularly against gram-negative bacteria. A series of derivatives demonstrated significant in vitro and in vivo activity, suggesting potential applications in developing new antibacterial agents (Matsumoto & Minami, 1975).
• Antiproliferative Activity : The synthesis and evaluation of antiproliferative activity of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines have shown that some compounds exhibit significant activity, highlighting their potential as anticancer agents (Mallesha et al., 2012).

Pharmacological and Chemical Studies

• Pharmacological Properties : A series of 4-piperazinopyrimidines with a methylthio substituent on the pyrimidine ring showed diverse pharmacological properties, including antiemetic, tranquilizing, and analgesic activities, suggesting a wide range of potential therapeutic applications (Mattioda et al., 1975).
• Antimicrobial Activity : Novel pyrimidine derivatives containing a sulfonyl moiety have demonstrated antimicrobial activity, indicating their potential use in addressing microbial infections (Ammar et al., 2004).

Chemical Synthesis and Modification

• Synthesis Techniques : Research on the synthesis of related pyrimidine and triazine derivatives for applications in agriculture and pharmacology has been reported, showcasing the versatility of these compounds in various sectors (Hamprecht et al., 1999). Additionally, novel methodologies for the parallel, solution-phase synthesis of 4-dialkylamino-2-methylsulfonyl-6-vinylpyrimidines have been developed, contributing to the efficient and scalable production of these compounds (Radi et al., 2005).